Cas no 884603-38-7 (Benzeneacetic acid, 2,5-bis(trifluoromethyl)-, methyl ester)

• Product Name: Benzeneacetic acid, 2,5-bis(trifluoromethyl)-, methyl ester
• CAS No: 884603-38-7
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 4290758
• PubChem ID: 86239125
• Update Time: 2025-04-24

Benzeneacetic acid, 2,5-bis(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,5-bis(trifluoromethyl)-, methyl ester
• Methyl 2,5-Bis(trifluoromethyl)phenylacetate
• SCHEMBL2858243
• methyl 2-[2,5-bis(trifluoromethyl)phenyl]acetate
• 884603-38-7

• Inchi： 1S/C11H8F6O2/c1-19-9(18)5-6-4-7(10(12,13)14)2-3-8(6)11(15,16)17/h2-4H,5H2,1H3
• InChI Key： HHLDNARADHQUJF-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC(C(F)(F)F)=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 286.04284847Da
• Monoisotopic Mass: 286.04284847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų